Cas no 866135-60-6 (3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one)
3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
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- 3-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-6,7,8-TRIFLUORO-4(1H)-QUINOLINONE
- 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one
- 4(1H)-Quinolinone, 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-6,7,8-trifluoro-
- 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one
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- Inchi: 1S/C15H5ClF6N2O/c16-8-1-5(15(20,21)22)3-23-12(8)7-4-24-13-6(14(7)25)2-9(17)10(18)11(13)19/h1-4H,(H,24,25)
- InChI Key: HGNKLVTXYITZSJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(F)C(F)=C2F)C(=O)C(C2=NC=C(C(F)(F)F)C=C2Cl)=C1
Computed Properties
- Exact Mass: 377.9994595g/mol
- Monoisotopic Mass: 377.9994595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.607±0.06 g/cm3(Predicted)
- Boiling Point: 413.3±45.0 °C(Predicted)
- pka: -1.29±0.70(Predicted)
3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616850-1mg |
3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7,8-trifluoroquinolin-4(1H)-one |
866135-60-6 | 98% | 1mg |
¥473.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616850-2mg |
3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7,8-trifluoroquinolin-4(1H)-one |
866135-60-6 | 98% | 2mg |
¥578.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616850-5mg |
3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7,8-trifluoroquinolin-4(1H)-one |
866135-60-6 | 98% | 5mg |
¥582.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616850-10mg |
3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7,8-trifluoroquinolin-4(1H)-one |
866135-60-6 | 98% | 10mg |
¥934.00 | 2024-04-27 |
3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one
3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one: A Comprehensive Overview
3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one, commonly referred to by its CAS number CAS No 866135-60-6, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a trifluoromethyl group and a chloro group, fused with a dihydroquinolinone moiety that is further substituted with three fluorine atoms. The unique combination of these functional groups imparts the compound with distinctive chemical and biological properties.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels. For instance, researchers have employed cross-coupling reactions and direct fluorination techniques to streamline the synthesis process. These innovations not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing.
The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, it has shown potential as a lead compound in drug discovery programs targeting specific therapeutic areas such as oncology and infectious diseases. The presence of fluorine atoms in the molecule contributes to its high lipophilicity and stability, which are desirable properties for drug candidates. Moreover, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways.
In addition to its pharmacological applications, this compound has also garnered interest in materials science due to its unique electronic properties. The fluorinated groups in the molecule can influence its optical and electronic characteristics, making it a potential candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Ongoing research is focused on optimizing its properties for these applications through structural modifications and computational modeling.
The environmental impact of this compound is another area of concern. As with many fluorinated compounds, there is a need to assess its biodegradability and potential toxicity to aquatic life. Recent studies have indicated that while the compound exhibits moderate persistence in certain environmental conditions, it does not pose an immediate threat to ecosystems at typical exposure levels. However, further research is required to fully understand its long-term effects.
In conclusion, CAS No 866135-60-6, or 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-6,7,8-trifluoro-1,4-dihydroquinolin-4-one, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its complex structure and unique properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring its safe use and environmental compatibility.
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